Y-33075

• Description: 4-[(1R)-1-aminoethyl]-N-(1H-pyrrolo[2,3-b]pyridin-4-yl)benzamide is a pyrrolopyridine.
• CAS No.: 199433-58-4
• Product Name: Y-33075
• Molecular Formula: C16H16N4O
• Molecular Weight: 280.32 g/mol
• IUPAC Name: 4-[(1R)-1-aminoethyl]-N-(1H-pyrrolo[2,3-b]pyridin-4-yl)benzamide
• Standard InChI: InChI=1S/C16H16N4O/c1-10(17)11-2-4-12(5-3-11)16(21)20-14-7-9-19-15-13(14)6-8-18-15/h2-10H,17H2,1H3,(H2,18,19,20,21)/t10-/m1/s1
• Standard InChIKey: JTVBXQAYBIJXRP-SNVBAGLBSA-N
• Isomeric SMILES: C[C@H](C1=CC=C(C=C1)C(=O)NC2=C3C=CNC3=NC=C2)N
• SMILES: CC(C1=CC=C(C=C1)C(=O)NC2=C3C=CNC3=NC=C2)N
• Canonical SMILES: CC(C1=CC=C(C=C1)C(=O)NC2=C3C=CNC3=NC=C2)N
• Synonyms: 4-(1-aminoethyl)-N-(1H-pyrrolo[2,3-b]pyridin-4-yl)benzamide
• Reference: [1]. Masayoshi Uehata et al. Calcium sensitization of smooth muscle mediated by a Rho-associated protein kinase in hypertension NATURE | VOL 389 | 30 OCTOBER 199 Abstract Abnormal smooth-muscle contractility may be a major cause of isease states such as hypertension, and a smooth-muscle relaxant hat modulates this process would be useful therapeutically.Smooth-muscle contraction is regulated by the cytosolic Ca2+ oncentration and by the Ca2+ sensitivity of myo?laments1: the former activates myosin light-chain kinase and the latter is achieved partly by inhibition of myosin phosphatase1 – 3. The small GTPase Rho and its target, Rho-associated kinase, participate in this latter mechanism in vitro 4 – 6, but their participation has not been demonstrated in intact muscles. Here we show that a pyridine derivative, Y-27632, selectively inhibits smooth-muscle contr...
• PubChem Compound: 9810884
• Last Modified: Sep 13 2023